4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(2-methoxyphenyl)-6-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C15H13N3OS/c1-19-13-6-3-2-5-10(13)11-9-12(18-15(16)17-11)14-7-4-8-20-14/h2-9H,1H3,(H2,16,17,18)
• InChI Key: RBWLATCUNMBKNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC(=N2)N)C3=CC=CS3
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol

Description

4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, also known as 4-MTPT, is a small molecule organic compound with a wide range of applications in scientific research. It is an important building block in the synthesis of various heterocyclic compounds, and can be used to study the structure and function of biologically active molecules. 4-MTPT is also used as an intermediate in the synthesis of drugs, and has been studied for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It is also believed that 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine may act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor. Additionally, 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been shown to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine are not fully understood. However, it has been shown to have anti-inflammatory and anti-cancer effects in animal models. Additionally, 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been shown to have neuroprotective effects, and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has several advantages for laboratory experiments. It is relatively easy to synthesize, and can be produced in large quantities. Additionally, 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is stable and can be stored for long periods of time. However, there are some limitations to the use of 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine in laboratory experiments. It is not soluble in water, and must be dissolved in organic solvents such as ethanol or dimethyl sulfoxide. Additionally, it is toxic and must be handled with care.

Future Directions

There are several potential future directions for research on 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine. One possibility is to further investigate the biochemical and physiological effects of 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, and to determine its potential therapeutic applications. Additionally, further research could be done to investigate the mechanism of action of 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, and to identify other potential targets for its therapeutic effects. Finally, research could be done to develop new methods of synthesizing 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, as well as to develop new derivatives of the compound.

Synthesis Methods

4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine can be synthesized through a variety of methods, including direct synthesis, condensation reactions, and cyclization reactions. The most common method of synthesis is the direct synthesis of 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine from 4-methoxyphenyl thiophene-2-carboxylic acid and 2-amino-pyrimidine. In this reaction, the carboxylic acid and the amine react in the presence of a base catalyst to form the desired product. This method is relatively simple and efficient, and can be used to produce 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine in large quantities.

Scientific Research Applications

4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has a wide range of applications in scientific research. It can be used as an intermediate in the synthesis of heterocyclic compounds, and can be used to study the structure and function of biologically active molecules. 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has also been studied for its potential therapeutic effects, and has been used in the synthesis of various drugs. Additionally, 4-(2-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been used in the synthesis of fluorogenic probes, which are used to detect the presence of specific molecules in a sample.